4-(4-Methoxybenzoyl)-5-methylisoxazole

• Molecular Formula: C12H11NO3
• Molecular Weight: 217.22 g/mol
• IUPAC Name: (4-methoxyphenyl)-(5-methyl-1,2-oxazol-4-yl)methanone
• InChI: InChI=1S/C12H11NO3/c1-8-11(7-13-16-8)12(14)9-3-5-10(15-2)6-4-9/h3-7H,1-2H3
• InChI Key: DIGZVAGDIZAVSY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NO1)C(=O)C2=CC=C(C=C2)OC

Description

4-(4-Methoxybenzoyl)-5-methylisoxazole is a useful research compound. Its molecular formula is C12H11NO3 and its molecular weight is 217.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of aluminium chloride (10 g) and 5-methylisoxazole-4-carbonyl chloride (2.7 g) in methoxybenzene (50 ml) was stirred at room temperature for 16 hours. The mixture was quenched with excess ice and extracted with ether (3×200 ml). The combined organic layers were washed with water (3×500 ml), dried (anhydrous magnesium sulphate) and filtered. The filtrate was evaporated to dryness. The residue was purified by chromatography on silica eluted with a mixture of ethyl acetate and cyclohexane (1:10) followed by HPLC on silica eluted with a mixture of ethyl acetate and hexane (1:20) to give 4-(4-methoxybenzoyl)-5-methylisoxazole (compound 18, 0.35 g) as a white solid mp 78°-79° C.